![molecular formula C21H18N4O4 B2530510 3-allyl-1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione CAS No. 1207014-94-5](/img/structure/B2530510.png)
3-allyl-1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione
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Description
Quinazoline-2,4-diones are a class of compounds that have garnered interest due to their diverse pharmacological properties. The compound "3-allyl-1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione" is a derivative of quinazoline-2,4-dione, which is not directly mentioned in the provided papers but can be related to the general class of compounds studied within these papers .
Synthesis Analysis
The synthesis of quinazoline-2,4-dione derivatives often involves the reaction of 2-aminobenzohydrazides with various reagents. For instance, the reaction with Schiff bases in methanol followed by KMnO4 oxidation can lead to the formation of 3-benzylideneamino-4(3H)-quinazolinones and 2-[2-(methylamino)phenyl]-5-aryl-1,3,4-oxadiazoles . Although the specific compound is not synthesized in these studies, the methods described could potentially be adapted for its synthesis.
Molecular Structure Analysis
The molecular structure of quinazoline-2,4-diones is characterized by a bicyclic system consisting of a benzene ring fused to a pyrimidine ring. The presence of substituents on the quinazoline nucleus can significantly affect the compound's properties and reactivity. For example, the introduction of a 2-methoxyphenyl group as seen in the compound of interest could influence the electronic distribution and steric hindrance, which in turn could affect its biological activity .
Chemical Reactions Analysis
Quinazoline-2,4-diones can undergo various chemical reactions. For example, they can react with phosphorous pentachloride or phosphoryl chloride to yield chloroquinazoline derivatives, which can further react with amines to give amino derivatives . Additionally, photoinduced single electron transfer on related 5-aryl-1,2,4-oxadiazoles can lead to the formation of quinazolin-4-ones, indicating that the oxadiazole moiety in the compound of interest may also undergo similar photochemical reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of quinazoline-2,4-diones are influenced by their molecular structure. The presence of electron-donating or electron-withdrawing groups can affect their solubility, melting point, and stability. For instance, the introduction of a methoxy group can increase the electron density on the aromatic ring, potentially affecting the compound's reactivity and interaction with biological targets . The biotransformation of quinazoline derivatives in biological systems can lead to the formation of various metabolites, as seen with 3-(2-mercaptoethyl)quinazoline-2,4(1H,3H)-dione, which undergoes S-methylation, sulfoxidation, and ring-hydroxylation .
Scientific Research Applications
Synthesis Methodologies and Chemical Transformations
Research has explored various synthesis techniques and chemical transformations of compounds structurally related to "3-allyl-1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione". For instance, Ukrainets et al. (2011) investigated the bromination of 1-allyl-3-(2-hydroxyethyl)-1H,3H-quinazoline-2,4-dione, demonstrating how alkylation and subsequent bromination can be applied to similar compounds (Ukrainets, Mospanova, Turov, & Parshykov, 2011). Another study by Piggott and Wege (2003) synthesized derivatives involving annulation and bromination steps, showcasing synthetic strategies that could potentially be adapted for the synthesis of "this compound" (Piggott & Wege, 2003).
Biological Activities and Applications
Studies have also focused on the biological activities of quinazoline derivatives. For example, research on cyclic GMP phosphodiesterase inhibitors highlighted the importance of substitution patterns on quinazoline derivatives for achieving potent inhibitory activity, suggesting potential pharmacological applications of structurally related compounds (Takase et al., 1994). Wang et al. (2014) synthesized triketone-containing quinazoline-2,4-dione derivatives and evaluated their herbicidal activity, indicating the agricultural application potential of related quinazoline derivatives (Wang et al., 2014).
Pharmacological Properties
Further investigations into quinazoline derivatives have revealed a broad array of pharmacological properties. Rivero et al. (2004) synthesized quinazoline-2,4-dione alkaloids and analogues from Mexican Zanthoxylum species, exploring their pharmacological relevance and providing insight into the diverse biological activities these compounds may exhibit (Rivero, Espinoza, & Somanathan, 2004).
properties
IUPAC Name |
1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-prop-2-enylquinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O4/c1-3-12-24-20(26)14-8-4-6-10-16(14)25(21(24)27)13-18-22-19(23-29-18)15-9-5-7-11-17(15)28-2/h3-11H,1,12-13H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOMKDFXXDKRAKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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